![molecular formula C14H8N2O3S B5767341 4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile](/img/structure/B5767341.png)
4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile, also known as DBITC, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have interesting properties that make it a promising tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of 4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and survival. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in cancer cell growth and invasion. In addition, this compound has been shown to reduce the levels of reactive oxygen species (ROS) in cells, which could contribute to its antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile in lab experiments is its potency and specificity. This compound has been shown to have potent anticancer properties, making it a useful tool for investigating various aspects of cancer biology. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on normal cells at high concentrations, which could limit its usefulness in certain applications.
Future Directions
There are many potential future directions for research on 4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile. One area of interest is the development of new cancer therapies based on this compound. Researchers are also interested in investigating the potential applications of this compound in the treatment of other diseases, such as inflammation and oxidative stress. In addition, there is a need for further research on the mechanism of action of this compound, as well as its potential toxicity and safety profile.
Synthesis Methods
4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile can be synthesized using a variety of methods, including the reaction of 4-nitrobenzonitrile with thionyl chloride followed by reaction with 2-aminobenzenesulfonic acid. Another method involves the reaction of 2-amino-5-nitrobenzenesulfonic acid with phosgene followed by reaction with 4-cyanobenzonitrile.
Scientific Research Applications
4-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)benzonitrile has been extensively studied for its potential applications in scientific research. This compound has been shown to possess potent anticancer properties, making it a promising candidate for the development of new cancer therapies. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of a variety of other diseases.
properties
IUPAC Name |
4-(1,1,3-trioxo-1,2-benzothiazol-2-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N2O3S/c15-9-10-5-7-11(8-6-10)16-14(17)12-3-1-2-4-13(12)20(16,18)19/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USUMISNWUNTCLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)C3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.